Cas no 891137-31-8 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 891137-31-8
• MF: C₁₇H₁₁Cl₂N₃O₄
• MW: 392.192941904068
• CID: 5903037
• PubChem ID: 7244026
• Update Time: 2025-07-14

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 891137-31-8
• CHEMBL1355044
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• HMS1897G18
• G786-0397
• F2518-0077
• NCGC00134256-01
• AKOS002046832
• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C17H11Cl2N3O4/c18-10-2-3-12(19)11(8-10)16-21-22-17(26-16)20-15(23)9-1-4-13-14(7-9)25-6-5-24-13/h1-4,7-8H,5-6H2,(H,20,22,23)
• InChI Key： KBJPATJEKMOVKA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4=CC(Cl)=CC=C4Cl)O3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 391.0126612g/mol
• Monoisotopic Mass: 391.0126612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Recent Advances in the Study of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 891137-31-8)

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 891137-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a 1,3,4-oxadiazole ring and a benzodioxine moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting tumor growth in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that it induces apoptosis through the activation of intrinsic pathways and modulates key signaling cascades such as the PI3K/AKT and MAPK pathways. These findings position the compound as a potential candidate for further preclinical development.

Additionally, recent pharmacokinetic studies have provided insights into the compound's bioavailability, metabolic stability, and toxicity profile. While initial results are encouraging, further optimization is required to enhance its drug-like properties. Researchers are currently exploring structural modifications to improve solubility and reduce potential off-target effects.

The therapeutic potential of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide extends beyond oncology. Preliminary data suggest its applicability in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, due to its ability to modulate cytokine production and immune cell activation. These multifaceted biological activities underscore the compound's versatility and warrant further investigation.

In conclusion, the latest research on CAS: 891137-31-8 highlights its significant potential as a therapeutic agent in multiple disease areas. Continued efforts in structural optimization, mechanistic studies, and preclinical evaluation will be crucial to advancing this compound towards clinical trials. The integration of multidisciplinary approaches, including medicinal chemistry, molecular biology, and pharmacology, will be essential to fully realize its therapeutic promise.